3-bromo-1-(pyrrolidin-1-yl)propan-1-one
Description
“3-bromo-1-(pyrrolidin-1-yl)propan-1-one” is a compound with the molecular formula C7H12BrNO . It has a molecular weight of 206.08 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromine atom attached to the third carbon in the propanone chain, and a pyrrolidine ring attached to the first carbon .Scientific Research Applications
Pyrrolidine in Drug Discovery
The pyrrolidine ring, a component of 3-bromo-1-(pyrrolidin-1-yl)propan-1-one, is widely used in medicinal chemistry for developing compounds to treat human diseases. The interest in pyrrolidine is due to its ability to efficiently explore the pharmacophore space, contribute to stereochemistry, and increase three-dimensional coverage of molecules. Pyrrolidine and its derivatives, such as pyrrolizines and prolinol, are reported to have significant bioactivity, providing a rich area for the development of new therapeutic agents. The review highlights synthetic strategies for pyrrolidine compounds and discusses the influence of steric factors on biological activity, demonstrating the chemical's versatility and importance in drug design (Li Petri et al., 2021).
Downstream Processing in Biotechnology
In biotechnological applications, the separation of diols like 1,3-propanediol, which shares similarities in production and separation challenges with this compound, is significant. The review of downstream processing techniques for diols emphasizes the high cost of separation from fermentation broths, accounting for more than 50% of total production costs. This research is crucial for improving the efficiency and reducing costs in microbial production processes, highlighting the need for innovative separation technologies (Xiu & Zeng, 2008).
Environmental Implications
The research on bromoform, a brominated compound related to this compound, explores its role in atmospheric chemistry, its sources, and environmental implications. Bromoform is a significant source of atmospheric organic bromine, affecting the troposphere and lower stratosphere. The variability in oceanic emissions of bromoform, its production by macroalgal and planktonic sources, and the need for further investigation to better understand its environmental impact are discussed. This research underscores the importance of studying brominated compounds for environmental science and policy (Quack & Wallace, 2003).
3-Bromopyruvate in Cancer Research
3-Bromopyruvate (3-BP), a compound related to this compound, is highlighted for its promising anticancer properties. It inhibits glycolysis and mitochondrial oxidative phosphorylation in cancer cells, induces oxidative stress, and competes with substrates of lactate dehydrogenase. The review discusses 3-BP's molecular targets and its efficacy in eradicating tumors in animal studies, showcasing its potential as a novel anticancer agent (Shoshan, 2012).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-(pyrrolidin-1-yl)propan-1-one involves the bromination of 1-(pyrrolidin-1-yl)propan-1-one.", "Starting Materials": [ "1-(pyrrolidin-1-yl)propan-1-one", "Bromine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 1-(pyrrolidin-1-yl)propan-1-one in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the solution for an additional 30 minutes.", "Step 4: Add sodium acetate to the solution and stir for 10 minutes.", "Step 5: Add hydrogen peroxide to the solution and stir for an additional 10 minutes.", "Step 6: Filter the solution to obtain the solid product, 3-bromo-1-(pyrrolidin-1-yl)propan-1-one." ] } | |
CAS No. |
66932-80-7 |
Molecular Formula |
C7H12BrNO |
Molecular Weight |
206.1 |
Purity |
95 |
Origin of Product |
United States |
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